4-(3-chlorophenyl)-2-(cyclopropylmethyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 4-(3-chlorophenyl)-2-(cyclopropylmethyl)-5-methyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C13H14ClN3O/c1-9-15-16(8-10-5-6-10)13(18)17(9)12-4-2-3-11(14)7-12/h2-4,7,10H,5-6,8H2,1H3
• InChI Key: RFVREXNQKMPCGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)N1C2=CC(=CC=C2)Cl)CC3CC3
• Molecular Formula: C13H14ClN3O
• DSSTOX Substance ID: DTXSID301129228
• Molecular Weight: 263.72 g/mol
• Solubility: 22.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 860786-52-3

Description

4-(3-chlorophenyl)-2-(cyclopropylmethyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C13H14ClN3O and its molecular weight is 263.72 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 22.1 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity Evaluation

Several studies have focused on synthesizing novel heterocyclic compounds derived from related triazole derivatives and evaluating their biological activities:

• Novel heterocyclic compounds derived from triazole precursors have been synthesized and characterized, showing significant inhibitory activities against enzymes like lipase and α-glucosidase. These findings indicate potential therapeutic applications in treating diseases related to enzyme dysfunction (Bekircan, Ülker, & Menteşe, 2015).
• Antibacterial activities of novel N2-hydroxymethyl and N2-aminomethyl derivatives of related triazole compounds were investigated, revealing that these synthesized compounds exhibit substantial antibacterial properties against various Gram-positive and Gram-negative bacterial strains (Plech et al., 2011).
• Antimicrobial activities of new 1,2,4-triazole derivatives were explored, demonstrating that some synthesized compounds possess good or moderate activities against test microorganisms, suggesting their potential use in developing new antimicrobial agents (Bektaş et al., 2007).

Structural and Spectroscopic Studies

Research has also been conducted on the structural characterization and spectroscopic analysis of related compounds:

• The crystal structure and spectroscopic (IR, NMR) studies of triazole derivatives have been carried out to understand their molecular geometry and interactions. Such studies provide insights into the molecular basis of their biological activities and help in the rational design of more potent compounds (Şahin et al., 2014).
• In vitro anticancer evaluation of novel triazolin-3-one derivatives has shown that certain compounds exhibit significant activity against a range of human tumor cell lines, highlighting their potential as lead compounds for anticancer drug development (Kattimani et al., 2013).